2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,3-dihydro-1H-indene-2-carboxylic acid

Specification

• CAS No.: 135944-07-9
• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-1,3-dihydroindene-2-carboxylic acid
• Standard InChI: InChI=1S/C25H21NO4/c27-23(28)25(13-16-7-1-2-8-17(16)14-25)26-24(29)30-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h1-12,22H,13-15H2,(H,26,29)(H,27,28)
• Standard InChI Key: MCDKTZLMNAVTIJ-UHFFFAOYSA-N
• SMILES: C1C2=CC=CC=C2CC1(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Canonical SMILES: C1C2=CC=CC=C2CC1(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35

Introduction

2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,3-dihydro-1H-indene-2-carboxylic acid is a complex organic compound that incorporates the fluorenyl group, a common protecting group in organic synthesis, particularly in peptide chemistry. This compound is notable for its use in synthetic organic chemistry, especially in the context of peptide synthesis and modification.

Molecular Formula and Weight

• Molecular Formula: C25H21NO4

• Molecular Weight: 399.44 g/mol

CAS Number and Storage

• CAS Number: 135944-07-9

• Storage Conditions: Sealed in dry conditions at 2-8°C to maintain stability.

Hazard Information

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).

Synthesis Overview

The synthesis of 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2,3-dihydro-1H-indene-2-carboxylic acid typically involves the protection of an amino group with the fluorenyl group, which is a common strategy in peptide synthesis to prevent unwanted reactions during the synthesis process.

Applications in Peptide Synthesis

This compound is used as an intermediate in peptide synthesis, where the fluorenyl group serves as a protecting group for the amino functionality. The fluorenyl group can be easily removed under mild conditions, making it ideal for protecting amino acids during peptide assembly.

Hazard Information Table

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation